Methyl 9-methyl-11-oxo-10-propan-2-yl-3,9,12-triazatricyclo[6.6.1.04,15]pentadeca-1,4(15),5,7-tetraene-13-carboxylate

• IUPAC Name: methyl 9-methyl-11-oxo-10-propan-2-yl-3,9,12-triazatricyclo[6.6.1.04,15]pentadeca-1,4(15),5,7-tetraene-13-carboxylate
• InChI: InChI=1S/C18H23N3O3/c1-10(2)16-17(22)20-13(18(23)24-4)8-11-9-19-12-6-5-7-14(15(11)12)21(16)3/h5-7,9-10,13,16,19H,8H2,1-4H3,(H,20,22)
• InChI Key: UVWFNNYMFSZKHD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1C(=O)NC(CC2=CNC3=C2C(=CC=C3)N1C)C(=O)OC
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

“Methyl 9-methyl-11-oxo-10-propan-2-yl-3,9,12-triazatricyclo[6.6.1.04,15]pentadeca-1,4(15),5,7-tetraene-13-carboxylate” is a complex organic compound. This compound belongs to the class of organic compounds known as cyclic peptides. These are compounds containing a cyclic moiety bearing a peptide backbone.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

Structurally complex molecules like the one often serve as targets for synthetic organic chemistry research. For instance, studies on similar compounds have involved the exploration of novel synthetic routes, including tandem intramolecular Michael-addition/elimination sequences, to construct polycyclic scaffolds (Stiasni & Kappe, 2002). Such methodologies are crucial for advancing synthetic strategies and can lead to the development of new materials or biologically active compounds.

Molecular Design and Functionality

Compounds with intricate structures often exhibit unique physical, chemical, or biological properties. Research on similar compounds has led to the discovery of materials with specific functionalities, such as polymethylated DOTA ligands, which have implications in magnetic resonance imaging (MRI) due to their conformational rigidity and impact on relaxivity (Ranganathan et al., 2002). This type of research is fundamental for the development of new diagnostic tools and therapeutic agents.

Catalysis and Reaction Mechanisms

The study of complex organic molecules often involves understanding the mechanisms of chemical reactions and the development of new catalytic processes. Research into related compounds has explored the thermal decomposition and the formation of novel structures through catalytic reactions, providing valuable insights into reaction mechanisms and the design of new catalysts (Gardner & Selke, 1984).

Advanced Materials and Applications

The synthesis and characterization of compounds with elaborate structures contribute to the development of advanced materials. For example, studies on compounds with similar complexity have led to the synthesis of macrocyclic ligands with potential applications in various fields, including materials science and pharmaceuticals (Iwata & Kuzuhara, 1986).